Cas no 898794-20-2 (1-(4-bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one)

• Product Name: 1-(4-bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one
• CAS No: 898794-20-2
• MF: C₁₇H₁₆BrFO
• MW: 335.210747718811
• CID: 1948498
• PubChem ID: 24726297
• Update Time: 2025-06-12

1-(4-bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one
• 4'-BROMO-3-(2,4-DIMETHYLPHENYL)-3'-FLUOROPROPIOPHENONE
• CTK5G7038
• AG-H-67360
• KB-189807
• 898794-20-2
• MFCD03843686
• AKOS016021643
• 1-(4-Bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)-1-propanone
• DTXSID50644690

• MDL： MFCD03843686
• Inchi： 1S/C17H16BrFO/c1-11-3-4-13(12(2)9-11)6-8-17(20)14-5-7-15(18)16(19)10-14/h3-5,7,9-10H,6,8H2,1-2H3
• InChI Key： VZXKFPUXOWSFDM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CCC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 334.03700
• Monoisotopic Mass: 334.03686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.02050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one

Comprehensive Overview of 1-(4-bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one (CAS No. 898794-20-2)

1-(4-bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one (CAS No. 898794-20-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique bromo-fluoro and dimethylphenyl substituents, exhibits properties that make it valuable for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules, given its structural versatility and reactivity.

The compound's molecular structure features a propan-1-one backbone, which is pivotal for its chemical behavior. The presence of both 4-bromo-3-fluorophenyl and 2,4-dimethylphenyl groups contributes to its distinct electronic and steric properties. These attributes are critical for its role in cross-coupling reactions, a hot topic in modern organic chemistry. With the growing demand for sustainable synthesis methods, this compound is often explored in catalyzed reactions to minimize waste and improve efficiency.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced stability and bioavailability. The 3-fluorophenyl moiety in 1-(4-bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one aligns with this trend, making it a candidate for medicinal chemistry applications. Searches for fluorinated drug intermediates and halogenated aryl ketones have surged, reflecting the compound's relevance in cutting-edge research.

Another area of interest is the compound's potential in material science. Its aryl ketone structure is instrumental in developing photoactive materials, which are essential for optoelectronic devices. As the demand for organic electronics grows, researchers are investigating how 1-(4-bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one can contribute to innovations in flexible displays and solar cells.

From a synthetic chemistry perspective, the compound's CAS No. 898794-20-2 serves as a key identifier for researchers sourcing high-purity reagents. Laboratories prioritize reproducible synthesis protocols, and this compound's well-documented properties facilitate its use in high-throughput screening and combinatorial chemistry. The rise of AI-driven drug discovery has further amplified the need for reliable chemical databases, where this compound is frequently indexed.

Environmental considerations also play a role in the compound's applications. The bromo and fluoro substituents are studied for their biodegradability and eco-friendly potential, aligning with the global push for green chemistry. Questions like "How to synthesize halogenated ketones sustainably?" or "What are the alternatives to toxic intermediates?" are frequently searched, highlighting the compound's role in sustainable innovation.

In summary, 1-(4-bromo-3-fluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one (CAS No. 898794-20-2) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural features and reactivity make it a valuable asset for researchers aiming to address contemporary challenges in drug development and advanced materials. As scientific inquiries evolve, this compound will likely remain at the forefront of innovative research.